Prostaglandin A2-d4

• CAS No.: 201608-18-6
• Product Name: Prostaglandin A2-d4
• Molecular Formula: C20H26D4O4
• Molecular Weight: 338.5
• IUPAC Name: (Z)-3,3,4,4-tetradeuterio-7-[(1R,2S)-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopent-3-en-1-yl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H30O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h4,7,12-18,21H,2-3,5-6,8-11H2,1H3,(H,23,24)/b7-4-,14-12+/t16-,17-,18+/m0/s1/i5D2,8D2
• Standard InChIKey: MYHXHCUNDDAEOZ-IDCRMVQDSA-N
• SMILES: CCCCCC(C=CC1C=CC(=O)C1CC=CCCCC(=O)O)O
• Description: Prostaglandin A2-d4 (PGA2-d4) contains four deuterium atoms at the 3, 3/', 4, and 4/' positions. It is intended for use as an internal standard for the quantification of PGA2 by GC- or LC- mass spectrometry. PGA2 is a naturally occurring prostaglandin in gorgonian corals where it may function in self defense. It is generally not present in mammals. It has low biological potency in most bioassays, but does show some antiviral/antitumor activity. At a 25 µM concentration, PGA2 blocks the cell cycle progression of NIH 3T3 cells at the G1 and G2/M phase. It has also been shown to act as a vasodilator with natriuretic properties.
• Synonyms: PGA2-d4;Medullin-d4
• Reference: 1.Fukushima, M.,Kato, T.,Narumiya, S., et al. Prostaglandin A and J: Antitumor and antiviral prostaglandins. Advances in Prostaglandin, Thromboxane, and Leukotriene Research 19, 415-418 (1989).
• PubChem Compound: 126456240
• Last Modified: Nov 11 2021